Cas no 2138365-52-1 (rac-(2R,3R)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-2-(propan-2-yl)pyrrolidine-3-carboxylic acid)

• Product Name: rac-(2R,3R)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-2-(propan-2-yl)pyrrolidine-3-carboxylic acid
• CAS No: 2138365-52-1
• MF: C₂₃H₂₅NO₄
• MW: 379.44890666008
• CID: 6526290
• PubChem ID: 165800985
• Update Time: 2025-05-19

rac-(2R,3R)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-2-(propan-2-yl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(2R,3R)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-2-(propan-2-yl)pyrrolidine-3-carboxylic acid
• 2138365-52-1
• EN300-1073271
• rac-(2R,3R)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-2-(propan-2-yl)pyrrolidine-3-carboxylic acid

• Inchi： 1S/C23H25NO4/c1-14(2)21-19(22(25)26)11-12-24(21)23(27)28-13-20-17-9-5-3-7-15(17)16-8-4-6-10-18(16)20/h3-10,14,19-21H,11-13H2,1-2H3,(H,25,26)/t19-,21-/m1/s1
• InChI Key： XCPJSOLNGLRHTF-TZIWHRDSSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N1CC[C@@H](C(=O)O)[C@H]1C(C)C)=O

Computed Properties

• Exact Mass: 379.17835828g/mol
• Monoisotopic Mass: 379.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 66.8Ų

Additional information on rac-(2R,3R)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-2-(propan-2-yl)pyrrolidine-3-carboxylic acid

Professional Introduction to Rac-(2R,3R)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-2-(propan-2-yl)pyrrolidine-3-carboxylic Acid (CAS No. 2138365-52-1)

Rac-(2R,3R)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-2-(propan-2-yl)pyrrolidine-3-carboxylic acid, with the CAS number 2138365-52-1, is a compound of significant interest in the field of pharmaceutical chemistry and drug development. This molecule has garnered attention due to its unique structural features and potential applications in the synthesis of bioactive molecules. The presence of a pyrrolidine core, flanked by a fluorenylmethoxycarbonyl group and an isopropyl substituent, makes it a versatile scaffold for further derivatization and exploration.

The< strong>fluorenylmethoxycarbonyl (Fmoc) protecting group at the C1 position of the pyrrolidine ring is a well-established feature in peptide synthesis, providing stability and facilitating controlled deprotection steps. This aspect is particularly relevant in the context of peptide-based drug candidates, where protecting groups play a crucial role in ensuring high yields and purity. The< strong>isopropyl group at the C2 position introduces steric hindrance, which can influence the compound's solubility and metabolic stability, making it an important consideration in drug design.

In recent years, there has been a growing interest in heterocyclic compounds as pharmacophores due to their diverse biological activities. Pyrrolidine derivatives have shown promise in various therapeutic areas, including central nervous system (CNS) disorders, inflammation, and cancer. The specific stereochemistry of Rac-(2R,3R)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-2-(propan-2-yl)pyrrolidine-3-carboxylic acid, denoted by the (2R,3R) configuration, is particularly noteworthy as enantiomeric purity can significantly impact biological activity.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The pyrrolidine core can be modified at various positions to introduce additional functional groups or linkages, enabling the synthesis of peptidomimetics or other bioactive scaffolds. For instance, modifications at the C3 position could lead to the introduction of hydroxyl or carboxyl groups, which are common pharmacophoric elements in drug design.

The< strong>fluorenylmethoxycarbonyl group not only serves as a protecting group but also adds rigidity to the molecule, which can enhance binding affinity to biological targets. This property is particularly valuable in the development of small-molecule inhibitors or agonists. Additionally, the fluorene moiety has been reported to improve pharmacokinetic properties such as oral bioavailability and tissue distribution.

Recent studies have highlighted the importance of conformational flexibility in drug-like molecules. The presence of both< strong>Fmoc and< strong>isopropyl substituents can influence the overall conformational landscape of Rac-(2R,3R)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-2-(propan-2-yl)pyrrolidine-3-carboxylic acid, potentially allowing it to adopt multiple binding modes with biological targets. This flexibility can be advantageous in designing molecules with enhanced efficacy and reduced side effects.

In addition to its structural features, Rac-(2R,3R)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-2-(propan-2-yl)pyrrolidine-3-carboxylic acid may also exhibit unique physicochemical properties that make it suitable for various applications. For example, its solubility profile could be tailored by modifications at other positions on the molecule, making it amenable for formulation into different dosage forms.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to ensure high yields and purity. Key steps include the protection of reactive functional groups, such as carboxylic acids and amines, followed by selective deprotection at appropriate stages. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may be employed to introduce complex substituents efficiently.

The use of computational methods has become increasingly important in modern drug discovery. Molecular modeling techniques can be employed to predict how Rac-(2R,3R)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-2-(propan-2-yl)pyrrolidine-3-carboxylic acid interacts with biological targets such as enzymes or receptors. These predictions can guide further modifications and help identify lead compounds with improved binding affinities.

In conclusion, Rac-(2R,3R)-1-{(9H-fluoren-9-yl)methoxycarbonyl}-2-(propan-2-yl)pyrrolidine-3-carboxylic acid (CAS No.< strong>2138365-52-1) represents a promising scaffold for pharmaceutical research and development. Its unique structural features and potential applications make it an attractive candidate for further exploration in drug discovery efforts aimed at addressing various therapeutic challenges.